Cas no 2227841-98-5 (rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexane-1-carboxylic acid
• CAS No: 2227841-98-5
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5929651
• PubChem ID: 165605038
• Update Time: 2025-06-13

rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexane-1-carboxylic acid
• rac-(1R,3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]cyclohexane-1-carboxylic acid
• 2227841-98-5
• EN300-1562238

• Inchi： 1S/C24H26N2O5/c27-22(26-16-7-5-6-15(12-16)23(28)29)13-25-24(30)31-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,15-16,21H,5-7,12-14H2,(H,25,30)(H,26,27)(H,28,29)/t15-,16+/m1/s1
• InChI Key： VLZABBBRAJIARI-CVEARBPZSA-N
• SMILES： OC([C@@H]1CCC[C@@H](C1)NC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexane-1-carboxylic acid

Comprehensive Overview of rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexane-1-carboxylic acid (CAS No. 2227841-98-5)

The compound rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexane-1-carboxylic acid (CAS No. 2227841-98-5) is a sophisticated chiral molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclohexane backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), a technique pivotal to modern drug discovery.

In recent years, the demand for chiral building blocks like rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexane-1-carboxylic acid has surged, driven by advancements in targeted drug delivery and precision medicine. Researchers are particularly interested in its potential to enhance the bioavailability and stability of peptide-based drugs, a hot topic in the pharmaceutical industry. The compound's stereochemistry and functional groups allow for precise modifications, enabling the creation of tailored molecules for specific biological targets.

The synthesis and characterization of rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexane-1-carboxylic acid involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, critical for its use in high-stakes applications. The Fmoc-protected amino acid derivative is also notable for its compatibility with automated peptide synthesizers, streamlining the production of complex peptides.

From an SEO perspective, users frequently search for terms like "Fmoc-protected amino acids," "peptide synthesis reagents," and "chiral intermediates in drug development." These keywords reflect the growing interest in custom peptide synthesis and bioconjugation techniques. By incorporating these terms, this article aims to address common queries while maintaining a high level of technical accuracy. Additionally, the compound's CAS No. 2227841-98-5 is often sought after by researchers verifying its properties or sourcing it for experiments.

Beyond its pharmaceutical applications, rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexane-1-carboxylic acid is also relevant in academic research and material science. Its structural features make it a candidate for studying molecular interactions and supramolecular chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in innovations across multiple disciplines.

In conclusion, rac-(1R,3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidocyclohexane-1-carboxylic acid (CAS No. 2227841-98-5) represents a versatile and highly specialized chemical entity. Its applications in peptide synthesis, drug development, and biochemical research underscore its importance in contemporary science. By staying abreast of trends like personalized medicine and green chemistry, researchers can unlock new possibilities for this remarkable compound.